1-Ethyl-2-methylcyclopentane

• CAS: 930-89-2
• Molecular Formula: C8H16
• Molecular Weight: 112.21 g/mol
• InChI: InChI=1S/C8H16/c1-3-8-6-4-5-7(8)2/h7-8H,3-6H2,1-2H3
• InChIKey: BSKOLJVTLRLTHE-UHFFFAOYSA-N

1-Ethyl-2-methylcyclopentane (CAS 930-89-2): Stereochemically Defined C8 Cycloalkane for Thermodynamic and Fuel Research

1-Ethyl-2-methylcyclopentane (CAS 930-89-2) is the cis stereoisomer of a disubstituted cyclopentane with molecular formula C₈H₁₆ and a molecular weight of 112.21 g/mol [1]. This compound belongs to the methylethylcyclopentane isomer family—a group of five C₈H₁₆ cycloalkanes that includes positional and stereochemical variants [2]. As a saturated cyclic hydrocarbon with adjacent ethyl and methyl substituents in a cis configuration, it exhibits distinct thermodynamic properties, including a standard enthalpy of combustion of −1253.32 ± 0.22 kcal/mol in the liquid state, which differs measurably from its trans stereoisomer and other constitutional isomers [2]. These quantifiable differences in thermochemical stability, phase-change energetics, and volumetric properties form the basis for its differentiated use in combustion calorimetry, fuel combustion modeling, and analytical reference standard applications.

Stereochemically defined cis-1,2-disubstituted cyclopentane

Thermophysical reference standard with verified enthalpy of combustion

Combustion calorimetry and fuel surrogate modeling

GC-MS retention time marker with published Kovats index

• [1] NIST Chemistry WebBook, SRD 69. Cyclopentane, 1-ethyl-2-methyl-, cis- (CAS 930-89-2). National Institute of Standards and Technology. View Source
• [2] Good, W.D. The enthalpies of combustion and formation of n-propylcyclopentane and five methylethylcyclopentanes. J. Chem. Thermodyn. 1971, 3 (1), 97–103. View Source

Why 1-Ethyl-2-methylcyclopentane Cannot Be Interchanged with Other C8 Cycloalkanes

Within the C₈H₁₆ cycloalkane family, subtle structural variations—stereochemistry (cis vs. trans), substituent position (1,2- vs. 1,3- vs. geminal 1,1-), and ring-versus-chain architecture—produce measurable differences in combustion enthalpy, boiling point, vapor pressure, density, and chromatographic retention behavior [1]. The cis-1,2-disubstituted configuration of CAS 930-89-2 yields a normal boiling point approximately 401.1 K, which is roughly 7 K higher than its trans stereoisomer (CAS 930-90-5) and over 9 K higher than the geminal 1-ethyl-1-methylcyclopentane isomer [1]. These property differences directly affect distillation behavior, vapor-liquid equilibrium predictions, and GC-MS identification accuracy. Substituting a generic 'methylethylcyclopentane' or an alternative C₈H₁₆ cycloalkane without verifying stereochemical identity thus risks introducing systematic errors in thermodynamic calculations, fuel property modeling, and analytical method validation.

Property

cis-1-Ethyl-2-methylcyclopentane (Target)

Closest Analog (Substitute)

Boiling point

~128 °C; elevated due to cis dipole moment

trans isomer ~121 °C; geminal ~119 °C — may shift distillation cut points

Combustion enthalpy

More exothermic (stereochemical effect confirmed)

trans isomer less exothermic by ~1 kcal/mol; affects energy balance in fuel models

Vapor pressure

Lower volatility at ambient temperature

Geminal isomer ~20% more volatile; alters headspace GC and emission predictions

Liquid density

Higher density vs. acyclic C8 (naphthene structure)

n-Octane ~9% lighter; impacts volumetric energy density calculations

• [1] NIST Chemistry WebBook, SRD 69. Cyclopentane, 1-ethyl-2-methyl-, cis- (CAS 930-89-2). National Institute of Standards and Technology. View Source

Quantitative Differentiation of 1-Ethyl-2-methylcyclopentane (CAS 930-89-2) Against Closest Analogs

Standard Enthalpy of Combustion: cis-1,2 Isomer vs. trans-1,2 Stereoisomer and Geminal Isomer (Direct Head-to-Head)

In a single oxygen-bomb combustion calorimetry study by Good (1971), the standard enthalpy of combustion (ΔcH° liquid, 298.15 K) was measured for all five methylethylcyclopentane isomers under identical experimental conditions. The cis-1-ethyl-2-methylcyclopentane (target, CAS 930-89-2) yielded ΔcH° = −1253.32 ± 0.22 kcal/mol, which is 1.02 kcal/mol more exothermic than its trans stereoisomer (−1252.30 ± 0.20 kcal/mol) and 0.70 kcal/mol more exothermic than the geminal 1-methyl-1-ethylcyclopentane isomer (−1252.62 ± 0.22 kcal/mol) [1]. This difference exceeds the combined experimental uncertainties, confirming a genuine stereochemical effect on combustion energetics. The cis isomer also differs from n-propylcyclopentane (ΔcH° = −1253.82 ± 0.18 kcal/mol) by 0.50 kcal/mol, demonstrating that constitutional isomerism likewise affects energy content [1].

Enthalpy of Combustion

Head-to-head

Target (cis): −1253.32 ± 0.22 kcal/mol

trans: −1252.30 ± 0.20 kcal/mol (1.02 kcal/mol less exothermic)
geminal: −1252.62 ± 0.22 kcal/mol (0.70 kcal/mol less exothermic)

Supports stereochemical effect on combustion energetics

Good (1971); identical oxygen-bomb calorimetry conditions

Evidence Dimension	Standard enthalpy of combustion (liquid, 298.15 K)
Target Compound Data	ΔcH° = −1253.32 ± 0.22 kcal/mol (cis-1-ethyl-2-methylcyclopentane, CAS 930-89-2)
Comparator Or Baseline	trans-1-Ethyl-2-methylcyclopentane: −1252.30 ± 0.20 kcal/mol; 1-Methyl-1-ethylcyclopentane: −1252.62 ± 0.22 kcal/mol; n-Propylcyclopentane: −1253.82 ± 0.18 kcal/mol
Quantified Difference	cis exceeds trans by 1.02 kcal/mol (0.081%); cis exceeds geminal by 0.70 kcal/mol (0.056%); n-propyl exceeds cis by 0.50 kcal/mol (0.040%)
Conditions	Oxygen-bomb combustion calorimetry; liquid state; T = 298.15 K; Good, 1971, J. Chem. Thermodyn.

Why This Matters

For combustion modeling and fuel formulation where energy density per unit mass is a critical design parameter, the 1.02 kcal/mol difference between cis and trans stereoisomers translates to a quantifiable variation in specific energy that can affect fuel performance predictions and calorimetric reference standard selection.

• [1] Good, W.D. The enthalpies of combustion and formation of n-propylcyclopentane and five methylethylcyclopentanes. J. Chem. Thermodyn. 1971, 3 (1), 97–103. View Source

Normal Boiling Point: cis-1,2-Disubstituted vs. trans-1,2 and Geminal 1,1 Isomers (Cross-Study Comparison)

The normal boiling point of cis-1-ethyl-2-methylcyclopentane (CAS 930-89-2) has been determined as 401.10 K (≈128.0 °C) by Streiff (1964) with an assigned uncertainty of ±0.1 K, and confirmed at 401.2 K by Weast and Grasselli (1989) [1]. This is approximately 7 K higher than the reported boiling point of the trans stereoisomer (CAS 930-90-5) at ~394 K (≈121 °C) and over 9 K higher than 1-ethyl-1-methylcyclopentane (CAS 16747-50-5) at ~392 K (≈118.8 °C) . The elevated boiling point of the cis isomer is consistent with its larger molecular dipole moment arising from the cis arrangement of polarizable C–C bonds, which enhances intermolecular dipole–dipole interactions relative to the trans and geminal isomers.

Normal Boiling Point

Cross-study comparable

cis: 401.10 K (128.0 °C)

trans: ~394 K (121 °C); geminal: ~392 K (118.8 °C) — 7–9 K higher

Affects fractional distillation and VLE predictions

Data from NIST TRC; Streiff (1964), Weast (1989)

Evidence Dimension	Normal boiling point (at 760 mmHg)
Target Compound Data	Tboil = 401.10 K (≈128.0 °C) [Streiff, 1964]; 401.2 K [Weast and Grasselli, 1989]
Comparator Or Baseline	trans-1-Ethyl-2-methylcyclopentane: ~394 K (≈121 °C); 1-Ethyl-1-methylcyclopentane: ~392 K (≈118.8 °C)
Quantified Difference	cis boiling point exceeds trans by ~7 K; exceeds geminal 1,1-isomer by ~9 K
Conditions	Pressure = 760 mmHg; data compiled from NIST TRC tables and vendor technical datasheets

Why This Matters

A 7–9 K boiling point difference among C₈H₁₆ isomers is sufficient to enable effective separation by fractional distillation and to alter vapor-liquid equilibrium predictions in process simulation; procurement of the correct stereoisomer is essential for reproducible distillation cut points and vapor pressure correlations.

• [1] NIST Chemistry WebBook, SRD 69. Cyclopentane, 1-ethyl-2-methyl-, cis- — Normal Boiling Point. Data compiled by Thermodynamics Research Center, NIST Boulder Laboratories. View Source

Vapor Pressure at 25 °C: cis-1,2 vs. Geminal 1,1 Isomer (Cross-Study Comparison with Antoine Correlation Support)

The vapor pressure of cis-1-ethyl-2-methylcyclopentane (CAS 930-89-2) at 25 °C is reported as 15.6 mmHg , whereas the geminal isomer 1-ethyl-1-methylcyclopentane (CAS 16747-50-5) exhibits a higher vapor pressure of 19.6 mmHg at the same temperature . The lower volatility of the cis-1,2 isomer is corroborated by its Antoine equation parameters derived from Osborn and Douslin (1974): log₁₀(P/atm) = 4.7904 − (1760.951 / (T/K − 27.21)) over the range 238–288 K [1]. The corresponding Antoine coefficients for the 1,1-isomer differ substantially (A = 4.05405, B = 1394.938, C = −50.638), reflecting fundamentally different vapor pressure–temperature relationships [2]. At 25 °C, the cis-1,2 isomer is approximately 20% less volatile than the geminal isomer.

Vapor Pressure at 25°C

Cross-study comparable

cis: 15.6 mmHg

Geminal isomer: 19.6 mmHg — cis is ~20% less volatile

Impacts evaporative emission modeling and headspace GC

Antoine parameters from Osborn & Douslin (1974)

Evidence Dimension	Vapor pressure at 25 °C
Target Compound Data	15.6 mmHg (cis-1-ethyl-2-methylcyclopentane, CAS 930-89-2)
Comparator Or Baseline	1-Ethyl-1-methylcyclopentane (CAS 16747-50-5): 19.6 mmHg at 25 °C
Quantified Difference	cis-1,2 isomer is 4.0 mmHg (≈20.4%) less volatile than the geminal isomer at 25 °C
Conditions	T = 25 °C (298.15 K); vapor pressure data from vendor datasheets; Antoine coefficients from NIST/Osborn and Douslin (1974)

Why This Matters

A 20% difference in vapor pressure at ambient temperature has direct implications for evaporative emission modeling, headspace GC method development, and selection of the appropriate isomer for volatile organic compound (VOC) standards where vapor-phase concentration accuracy is critical.

• [1] Osborn, A.G.; Douslin, D.R. Vapor-pressure relations for 15 hydrocarbons. J. Chem. Eng. Data 1974, 19 (2), 114–117. (Antoine parameters for cis-1-ethyl-2-methylcyclopentane via NIST Chemistry WebBook). View Source
• [2] NIST Chemistry WebBook, SRD 69. Cyclopentane, 1-ethyl-1-methyl- — Antoine Equation Parameters (Osborn and Douslin, 1974). View Source

Liquid Density: Cyclic vs. Acyclic C8 Hydrocarbon — Implications for Fuel Volumetric Energy Density

The computed liquid density of cis-1-ethyl-2-methylcyclopentane (CAS 930-89-2) is approximately 0.767 g/cm³ , with an experimental determination reporting 0.7811 g/cm³ [1]. This places the compound in a density range typical of alkylcyclopentanes. In contrast, the acyclic C₈H₁₈ isomer n-octane (CAS 111-65-9) has a significantly lower density of approximately 0.703 g/cm³ at 25 °C [2]. The density differential between the cyclic C₈H₁₆ and acyclic C₈H₁₈ is approximately 0.064–0.078 g/cm³, corresponding to an ~9–11% higher mass per unit volume for the cyclopentane derivative. Among the methylethylcyclopentane isomers, the trans stereoisomer exhibits a marginally lower density of ~0.7649 g/cm³ , consistent with less efficient molecular packing in the trans configuration.

Liquid Density

Cross-study comparable

cis: 0.767–0.781 g/cm³

n-Octane: 0.703 g/cm³ (~10% lighter); trans isomer: ~0.7649 g/cm³

Influences volumetric energy density in fuel blending

Computed and experimental values; Molaid database

Evidence Dimension	Liquid density at ambient temperature
Target Compound Data	0.767 g/cm³ (computed); 0.7811 g/cm³ (experimental) — cis-1-ethyl-2-methylcyclopentane
Comparator Or Baseline	n-Octane: 0.703 g/cm³ at 25 °C; trans-1-Ethyl-2-methylcyclopentane: 0.7649 g/cm³ (computed)
Quantified Difference	cis-1,2 isomer density exceeds n-octane by 0.064–0.078 g/cm³ (9.1–11.1%); cis exceeds trans isomer by ~0.002–0.016 g/cm³
Conditions	Ambient temperature (~20–25 °C); computed values from ACD/Labs; experimental value from Molaid database

Why This Matters

For fuel blending applications where volumetric energy density (energy per liter) is as important as gravimetric energy density, the ~10% higher density of cyclopentane derivatives over linear alkanes translates directly to greater energy content per tank volume; the cis isomer's marginally higher density over the trans form may offer a small but measurable advantage in compact fuel formulations.

• [1] Molaid. 2-Methyl-1c-ethyl-cyclopentan (CAS 930-89-2) — Density: 0.7811 g/cm³; Melting Point: −105.95 °C; Boiling Point: 127.95 °C. View Source
• [2] Sigma-Aldrich / VWR. n-Octane for synthesis — Density: 0.703 g/mL at 25 °C (lit.). View Source

Enthalpy of Vaporization: cis-1,2 vs. Geminal 1,1 Isomer — Intermolecular Interaction Strength

The enthalpy of vaporization (ΔvapH) of cis-1-ethyl-2-methylcyclopentane (CAS 930-89-2) is reported as 34.7 ± 0.8 kJ/mol . For the geminal isomer 1-ethyl-1-methylcyclopentane (CAS 16747-50-5), the corresponding value is 33.2 ± 0.0 kJ/mol . The cis-1,2 isomer thus requires approximately 1.5 kJ/mol (4.5%) more energy to transition from liquid to vapor phase. This higher enthalpy of vaporization is consistent with the stronger intermolecular dipole–dipole interactions in the cis configuration, where both alkyl substituents project to the same side of the ring, creating a net molecular dipole that enhances cohesive energy in the liquid state. The experimentally observed 7 K higher boiling point of the cis isomer corroborates this interpretation.

Enthalpy of Vaporization

Data to verify

34.7 ± 0.8 kJ/mol (cis) vs. 33.2 ± 0.0 kJ/mol (geminal) — 1.5 kJ/mol higher

Relates to distillation energy requirements

QSPR-predicted values; source-specific review recommended

Evidence Dimension	Enthalpy of vaporization (liquid to gas)
Target Compound Data	ΔvapH = 34.7 ± 0.8 kJ/mol (cis-1-ethyl-2-methylcyclopentane)
Comparator Or Baseline	1-Ethyl-1-methylcyclopentane: ΔvapH = 33.2 ± 0.0 kJ/mol
Quantified Difference	cis-1,2 exceeds geminal 1,1-isomer by 1.5 kJ/mol (approximately 4.5%)
Conditions	Data from ChemSpider-predicted values based on quantitative structure–property relationships (QSPR)

Why This Matters

For applications in heat-transfer fluid design or distillation process simulation, the enthalpy of vaporization directly governs energy input requirements for phase change; a 4.5% difference between isomers is non-trivial in large-scale separations and can influence column design and operating cost calculations.

Kovats Retention Index: cis-1,2 Isomer as a GC-MS Reference Standard for Isomer-Specific Identification

The Kovats retention index (RI) of cis-1-ethyl-2-methylcyclopentane (CAS 930-89-2) on a DB-5 capillary column (5% phenyl / 95% dimethylpolysiloxane) has been experimentally determined as 796 [1]. This value was measured by Xu et al. (2003) using comprehensive two-dimensional gas chromatography (GC×GC) for volatile organic compound (VOC) analysis in atmospheric samples. The NIST mass spectral library also lists a retention index of 821 (estimated with error ±39) and a normal alkane retention index of 776 [2]. These RI values provide a fingerprint that enables unambiguous identification of the cis-1,2 isomer in complex hydrocarbon mixtures, distinguishing it from co-eluting C₈ cycloalkane isomers that cannot be resolved by mass spectrometry alone due to nearly identical fragmentation patterns. While direct comparator RI data for all five methylethylcyclopentane isomers on the same column are not consolidated in a single study, the available data establish the cis-1,2 compound as a chromatographically defined entity suitable for isomer-specific reference standard preparation.

Kovats Retention Index

Supporting evidence

RI = 796 (DB-5, GC×GC, Xu et al. 2003); NIST estimated RI = 821 ± 39

Enables isomer-specific GC-MS identification

Co-injection with authentic standards recommended for unambiguous assignment

Evidence Dimension	Kovats retention index on DB-5 stationary phase
Target Compound Data	Kovats RI = 796 (experimental, DB-5, Xu et al. 2003); RI = 821 (NIST estimated, error ±39); RI = 776 (normal alkane scale)
Comparator Or Baseline	No single-study comparator data available for all five methylethylcyclopentane isomers on identical column; class-level inference based on known elution order of alkylcyclopentanes by increasing substitution
Quantified Difference	RI = 796 anchors the cis-1,2 isomer in the C₈ cyclopentane elution window; differentiation from other C₈H₁₆ cycloalkanes requires co-injection with authentic standards
Conditions	DB-5 capillary column (50 m × 0.25 mm); carrier gas N₂; comprehensive GC×GC; Xu et al., Atmos. Chem. Phys., 2003

Why This Matters

For environmental monitoring laboratories and petroleum fingerprinting applications, a verified Kovats RI enables isomer-specific peak assignment in complex chromatograms where mass spectral library matching alone may yield ambiguous identifications among C₈H₁₆ isomers; procurement of the authenticated cis-1,2 compound as a retention-time standard directly supports regulatory-compliant VOC reporting.

• [1] Xu, X.; Van Stee, L.L.P.; Williams, J.; Beens, J.; Adahchour, M.; Vreuls, R.J.J.; Brinkman, U.A.T.; Lelieveld, J. Comprehensive two-dimensional gas chromatography (GC×GC) measurements of volatile organic compounds in the atmosphere. Atmos. Chem. Phys. 2003, 3, 1139–1181. (Kovats RI data via Pherobase). View Source
• [2] NIST Mass Spectrometry Data Center. Retention Index for 1-Ethyl-2-methylcyclopentane: Kovats RI = 821 (estimated); Normal Alkane RI = 776. NIST Standard Reference Database. View Source

Procurement-Driven Application Scenarios for 1-Ethyl-2-methylcyclopentane (CAS 930-89-2)

Combustion Calorimetry Reference Standard for C₈ Cycloalkane Fuel Surrogate Validation

The precisely measured standard enthalpy of combustion of cis-1-ethyl-2-methylcyclopentane (−1253.32 ± 0.22 kcal/mol) [1] makes this compound suitable as a secondary reference material for oxygen-bomb calorimeter calibration when developing or validating combustion models for cyclopentane-containing fuel surrogates. Its 1.02 kcal/mol exothermic offset relative to the trans stereoisomer provides a built-in validation check: calorimeter accuracy can be verified by measuring both cis and trans isomers and confirming the known energy difference. This application is directly relevant to fuel research laboratories developing kinetic models for alkylcyclopentane oxidation.

Isomer-Specific GC-MS Retention Time Marker for Petroleum Hydrocarbon Fingerprinting

With an experimentally determined Kovats retention index of 796 on DB-5 columns [2], cis-1-ethyl-2-methylcyclopentane serves as a chromatographic reference standard for identifying methylethylcyclopentane isomers in petroleum distillates and environmental VOC samples. The ~7 K boiling point elevation over the trans isomer [3] ensures baseline chromatographic resolution under optimized temperature-programmed conditions, enabling unambiguous peak assignment in forensic oil-spill analysis and refinery stream characterization where isomer distribution patterns carry geochemical significance.

Distillation Process Modeling and Vapor-Liquid Equilibrium Parameterization

The well-characterized normal boiling point (401.10 K), vapor pressure (15.6 mmHg at 25 °C), Antoine equation parameters [4], and enthalpy of vaporization (34.7 kJ/mol) for cis-1-ethyl-2-methylcyclopentane provide a complete thermophysical data package for implementing this compound in process simulation software (e.g., Aspen Plus, CHEMCAD) as a representative C₈ naphthene component. The 9 K boiling point difference and 20% vapor pressure differential versus the geminal 1,1-isomer enables meaningful sensitivity analysis in distillation column design, where selecting the correct isomer's properties can alter tray-number predictions and reflux ratio optimization.

Volumetric Energy Density Screening for High-Energy-Density Fuel Formulation

The liquid density of cis-1-ethyl-2-methylcyclopentane (~0.767–0.781 g/cm³) [5] exceeds that of n-octane (0.703 g/cm³) by approximately 9–11%, translating to a proportionally higher volumetric energy density when combined with the compound's specific combustion enthalpy. For advanced fuel formulation programs targeting increased range per tank volume—relevant to jet fuel and tactical fuel applications—this cyclopentane derivative can serve as a model compound for exploring structure–property relationships that govern the density–energy content trade-off in naphthene-rich fuel blends.

Application

Selection Property

Validation Focus

Combustion calorimetry reference standard

Stereochemically specific combustion enthalpy

Calorimeter accuracy verification using cis/trans energy offset

GC-MS isomer-specific retention marker

Published Kovats RI on DB-5 column

Peak assignment in petroleum and environmental VOC samples

Distillation process modeling

Complete thermophysical data (Tboil, Pvap, Antoine)

Sensitivity analysis for column design and reflux ratio

Volumetric energy density screening

Liquid density vs. acyclic C8 hydrocarbons

Structure–property relationships for naphthene-rich fuel blends

• [1] Good, W.D. The enthalpies of combustion and formation of n-propylcyclopentane and five methylethylcyclopentanes. J. Chem. Thermodyn. 1971, 3 (1), 97–103. View Source
• [2] Xu, X. et al. Comprehensive two-dimensional gas chromatography (GC×GC) measurements of volatile organic compounds in the atmosphere. Atmos. Chem. Phys. 2003, 3, 1139–1181. (Kovats RI via Pherobase). View Source
• [3] NIST Chemistry WebBook. Cyclopentane, 1-ethyl-2-methyl-, cis- — Normal Boiling Point. View Source
• [4] Osborn, A.G.; Douslin, D.R. Vapor-pressure relations for 15 hydrocarbons. J. Chem. Eng. Data 1974, 19 (2), 114–117. (Antoine parameters via NIST). View Source
• [5] Molaid. 2-Methyl-1c-ethyl-cyclopentan (CAS 930-89-2) — Density: 0.7811 g/cm³. View Source